Cas no 365544-86-1 ((1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide)

(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide is a chiral bicyclic compound featuring a rigid norbornene scaffold with an amine and carboxamide functional group. Its stereochemically defined structure makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The compound’s constrained geometry enhances selectivity in catalytic reactions and ligand design, while the polar functional groups improve solubility and derivatization potential. Its stability and well-defined stereochemistry are advantageous for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The bicyclic framework also offers potential for probing steric and electronic effects in mechanistic studies. This compound is suitable for high-precision synthetic and biochemical applications.
(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide structure
365544-86-1 structure
Product Name:(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide
CAS No:365544-86-1
MF:C8H12N2O
MW:152.193681716919
CID:297372
PubChem ID:11886826
Update Time:2025-11-04

(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-ene-2-carboxamide,3-amino-, (1R,2R,3S,4S)-
    • Bicyclo[2.2.1]hept-5-ene-2-carboxamide, 3-amino-, (1R,2R,3S,4S)- (9CI)
    • (1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide
    • MFCD00143157
    • SCQSHSJVMGGQKR-WNJXEPBRSA-N
    • 105786-40-1
    • 3-EXO-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-EXO-CARBOXAMIDE
    • diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid amide
    • 365544-86-1
    • A929096
    • Bicyclo[2.2.1]hept-5-ene-2-carboxamide,3-amino-,(1R,2R,3S,4S)-rel-
    • diexo-3-Aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid amide
    • SCHEMBL4938419
    • Inchi: 1S/C8H12N2O/c9-7-5-2-1-4(3-5)6(7)8(10)11/h1-2,4-7H,3,9H2,(H2,10,11)/t4-,5+,6+,7-/m0/s1
    • InChI Key: SCQSHSJVMGGQKR-WNJXEPBRSA-N
    • SMILES: O=C([C@H]1[C@H]([C@@H]2C=C[C@H]1C2)N)N

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 69.1Ų

(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Additional information on (1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxamide

The Comprehensive Overview of (1R,2R,3S,4S)-3-Aminobicyclo[2.2.1]Hept-5-ene-2-Carboxamide (CAS No 365544-86-1)

The compound (1R,2R,3S,4S)-3-Aminobicyclo[2.2.1]Hept-5-ene-2-Carboxamide, identified by the CAS registry number 365544-86-1, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This bicyclic compound belongs to the class of bicyclo[2.2.1]heptane derivatives, which are known for their unique physical and chemical properties due to their rigid and strained ring systems.

Recent studies have highlighted the importance of bicyclic compounds like (1R,2R,3S,4S)-3-Aminobicyclo[2.2.1]Hept-5-ene in drug discovery and materials science. The presence of an amino group (-NH₂) and a carboxamide (-CONH₂) functional group in this molecule makes it highly versatile for various chemical reactions and biological interactions. The stereochemistry of the compound, as indicated by its (1R,2R,3S,4S) configuration, plays a crucial role in determining its pharmacokinetic properties and biological activity.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on key enzymes involved in metabolic disorders and neurodegenerative diseases.

In terms of synthesis, the preparation of (1R,2R,3S,4S)-3-Aminobicyclo[2.2.1]Hept-5-ene involves a multi-step process that typically includes ring-closing metathesis or other cycloaddition reactions to form the bicyclic framework. The stereochemical control during synthesis is critical to ensure the desired configuration and purity of the final product.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is essential for its safe handling and disposal. Recent research has focused on evaluating its biodegradability under various environmental conditions to ensure compliance with regulatory standards.

In conclusion, (1R,2R,3S,4S)-3-Aminobicyclo[2.2.1]Hept-5-ene with CAS No 365544-86-1 represents a valuable addition to the arsenal of compounds available for advanced chemical research and development.

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